Cas no 3453-84-7 (2,4,5-Trimethylbenzenesulfonic acid)

2,4,5-Trimethylbenzenesulfonic acid Properties

Names and Identifiers

• 2,4,5-Trimethylbenzenesulfonic acid
• 1,2,4-TRIMETHYL-5-BENZENESULFONIC ACID
• Benzenesulfonic acid, 2,4,5-trimethyl-
• 2,4,5-trimethyl-benzenesulfonic acid
• 2,4,5-Trimethyl-benzolsulfonsaeure
• PSEUDOCUMENE-5-SULFONIC ACID
• Pseudocumol-sulfonsaeure-(5)
• NSC 163978
• pseudocumene-5-sulfonicacid
• 2,4,5-TRIMETHYLBENZENSULFONIC ACID
• 2,4,5-TRIMETHYLBENZENESULFONIC ACID
• 1,2,4-Trimethyl-5-benzenesulfonic acid
• RFDZNGIWELUYOT-UHFFFAOYSA-N
• 2,4,5-trimethyl-Benzenesulfonicacid
• 3453-84-7
• NSC163978
• DTXSID80304033
• 1,2,4-TriMethyl-5-benzenesulfonic acid
• A18673
• NSC-163978
• 2,4,5-trimethylbenzenesulfonic acid
• SCHEMBL2862138
• AKOS015890550
• +Expand

• MDL： MFCD00024913
• InChIKey： RFDZNGIWELUYOT-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12O3S/c1-6-4-8(3)9(5-7(6)2)13(10,11)12/h4-5H,1-3H3,(H,10,11,12)
• SMILES： CC1=CC(C)=C(C=C1C)S(O)(=O)=O

Computed Properties

• Exact Mass: 200.05100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 200.051
• Heavy Atom Count: 13
• Complexity: 265
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 62.8A^2

Experimental Properties

• LogP: 2.93930
• PSA: 62.75000
• Refractive Index: 1.545
• Boiling Point: °Cat760mmHg
• Melting Point: 110.5-112 ºC
• Flash Point: °C
• Density: 1.243

2,4,5-Trimethylbenzenesulfonic acid Security Information

• Safety Instruction： 26-27-36/37/39-45
• Dangerous goods sign： C
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 34

2,4,5-Trimethylbenzenesulfonic acid Customs Data

• HS CODE：2904100000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters